1-(4-methoxyphenyl)-4-{[3-(trifluoromethyl)-1H-pyrazol-5-yl]carbonyl}piperazine

• IUPAC Name: [4-(4-methoxyphenyl)piperazin-1-yl]-[5-(trifluoromethyl)-1H-pyrazol-3-yl]methanone
• InChI: InChI=1S/C16H17F3N4O2/c1-25-12-4-2-11(3-5-12)22-6-8-23(9-7-22)15(24)13-10-14(21-20-13)16(17,18)19/h2-5,10H,6-9H2,1H3,(H,20,21)
• InChI Key: WZUAUSVKPNVAMO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=NNC(=C3)C(F)(F)F
• Molecular Formula: C16H17F3N4O2
• Molecular Weight: 354.33 g/mol

Description

1-(4-methoxyphenyl)-4-{[3-(trifluoromethyl)-1H-pyrazol-5-yl]carbonyl}piperazine is a chemical compound that has gained significant attention in the field of scientific research. This compound is commonly known as MPTP and is used in various laboratory experiments to study its mechanism of action and physiological effects.

Mechanism of Action

MPTP is converted into MPP+ (1-methyl-4-phenylpyridinium) in the brain, which selectively damages dopaminergic neurons by inhibiting the mitochondrial electron transport chain. This results in a decrease in dopamine levels, leading to the symptoms of Parkinson's disease.
Biochemical and Physiological Effects:
MPTP has been shown to have a variety of biochemical and physiological effects. It has been found to cause oxidative stress, mitochondrial dysfunction, and inflammation, leading to neuronal damage. MPTP has also been shown to cause changes in gene expression and protein levels, leading to alterations in various biological processes.

Advantages and Limitations for Lab Experiments

MPTP is a useful tool for studying the effects of dopamine depletion on the brain. It is also useful for studying the effects of oxidative stress and mitochondrial dysfunction on neuronal function. However, MPTP has limitations in that it only selectively destroys dopaminergic neurons and may not accurately reflect the pathophysiology of Parkinson's disease.

Future Directions

There are several future directions for research on MPTP. One area of research is the development of new drugs that can prevent or reverse the damage caused by MPTP. Another area of research is the use of MPTP as a tool to study the effects of other environmental toxins on dopaminergic neurons. Additionally, research is needed to better understand the biochemical and physiological effects of MPTP and its potential applications in the treatment of neurological disorders.

Scientific Research Applications

MPTP has been extensively used in scientific research to study its effects on various biological systems. It has been found to have potential applications in the treatment of neurological disorders such as Parkinson's disease. MPTP is also used as a tool to study the effects of dopamine depletion on the brain, as it selectively destroys dopaminergic neurons.